6-chloro-2,3-dihydro-1H-indene-5-sulfonamide
Description
6-Chloro-2,3-dihydro-1H-indene-5-sulfonamide is an organic compound with the molecular formula C9H10ClNO2S . It is a derivative of 2,3-dihydro-1H-indene-5-sulfonamide , which is a colorless solid with a molecular weight of 197.26 .
Molecular Structure Analysis
The molecular structure of this compound consists of a six-membered benzene ring fused to a five-membered ring, with a sulfonamide group attached . The exact 3D structure is not available in the current resources.Physical And Chemical Properties Analysis
This compound is a solid at room temperature . The exact boiling point is not specified . The molecular weight of the compound is 231.70 .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-chloro-2,3-dihydro-1H-indene-5-sulfonamide involves the reaction of 6-chloroindan-1-one with sulfamide in the presence of a base to form the desired product.", "Starting Materials": [ "6-chloroindan-1-one", "sulfamide", "base (e.g. sodium hydroxide)" ], "Reaction": [ "Dissolve 6-chloroindan-1-one in a suitable solvent (e.g. ethanol).", "Add sulfamide and base to the reaction mixture.", "Heat the reaction mixture to reflux for several hours.", "Allow the reaction mixture to cool and then filter the resulting precipitate.", "Wash the precipitate with a suitable solvent (e.g. water) and dry to obtain the desired product." ] } | |
CAS RN |
2060059-46-1 |
Molecular Formula |
C9H10ClNO2S |
Molecular Weight |
231.7 |
Purity |
95 |
Origin of Product |
United States |
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